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Compound of Interest

Compound Name: (Rac)-AZD 6482

Cat. No.: B2793369

(Rac)-AZD6482 is a potent and selective inhibitor of phosphoinositide 3-kinase (3 (PI3Kp), a
key enzyme in intracellular signaling pathways that regulate cell growth, proliferation, survival,
and motility. This technical guide provides an in-depth overview of the biological activity of
(Rac)-AZD6482, summarizing key quantitative data, detailing experimental methodologies, and
illustrating relevant signaling pathways and workflows.

Mechanism of Action and In Vitro Potency

(Rac)-AZD6482 is an ATP-competitive inhibitor of PISK[.[1] Its potency and selectivity have
been characterized in various in vitro kinase assays.

Quantitative Data: In Vitro Kinase Inhibition

Target IC50 Notes

Potent inhibition of the primary
PI3KB 0.01 pM (10 nM)

target.

Approximately 13.6-fold
PI3Ka 136 nM o

selectivity over PI3Ka.

Approximately 1.4-fold
PI3Kd 13.6 nM o

selectivity over PI3Kd.

Approximately 4.8-fold
PI3Ky 47.8 nM

selectivity over PI3Ky.
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Data compiled from multiple sources.

Effects on Platelet Function

PI3Kp plays a crucial role in platelet adhesion and aggregation. (Rac)-AZD6482 has been
shown to exert anti-platelet effects.

Key Findings:
o A maximal anti-platelet effect was observed at a concentration of 1 uM in both in vitro and ex
vivo studies in dogs and humans.[1]

« Invivo studies in dogs demonstrated a complete anti-thrombotic effect without an increase in
bleeding time or blood loss.[1]

Signaling Pathway: PI3BKp in Platelet Aggregation
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In Vitro Kinase Assay Workflow

Prepare reaction mix:
- PISKB enzyme
- PIP2 substrate
- ATP (radiolabeled or with detection reagent)

Add (Rac)-AZD6482 at various concentrations

Incubate at 37°C

Stop the reaction

Detect the amount of PIP3 produced

Analyze data to determine 1C50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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